Cas no 2138079-95-3 (3-(3-Ethyl-3-methylpyrrolidin-1-yl)-4,4-dimethylcyclohexan-1-ol)

• Product Name: 3-(3-Ethyl-3-methylpyrrolidin-1-yl)-4,4-dimethylcyclohexan-1-ol
• CAS No: 2138079-95-3
• MF: C₁₅H₂₉NO
• MW: 239.396864652634
• CID: 6507260
• PubChem ID: 165498568
• Update Time: 2025-10-29

3-(3-Ethyl-3-methylpyrrolidin-1-yl)-4,4-dimethylcyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• EN300-1161467
• 2138079-95-3
• 3-(3-ethyl-3-methylpyrrolidin-1-yl)-4,4-dimethylcyclohexan-1-ol
• 3-(3-Ethyl-3-methylpyrrolidin-1-yl)-4,4-dimethylcyclohexan-1-ol

• Inchi： 1S/C15H29NO/c1-5-15(4)8-9-16(11-15)13-10-12(17)6-7-14(13,2)3/h12-13,17H,5-11H2,1-4H3
• InChI Key： UQJVQZKPFIWCAF-UHFFFAOYSA-N
• SMILES： OC1CCC(C)(C)C(C1)N1CCC(C)(CC)C1

Computed Properties

• Exact Mass: 239.224914549g/mol
• Monoisotopic Mass: 239.224914549g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 23.5Ų

Additional information on 3-(3-Ethyl-3-methylpyrrolidin-1-yl)-4,4-dimethylcyclohexan-1-ol

Exploring the Versatile Applications and Properties of 3-(3-Ethyl-3-methylpyrrolidin-1-yl)-4,4-dimethylcyclohexan-1-ol (CAS No. 2138079-95-3)

In the ever-evolving landscape of chemical compounds, 3-(3-Ethyl-3-methylpyrrolidin-1-yl)-4,4-dimethylcyclohexan-1-ol (CAS No. 2138079-95-3) stands out as a molecule with significant potential in various scientific and industrial applications. This compound, characterized by its unique pyrrolidine and cyclohexanol structural motifs, has garnered attention for its intriguing properties and versatility. Researchers and industry professionals alike are increasingly interested in understanding its synthesis, mechanisms, and potential uses, making it a hot topic in contemporary chemical discussions.

The molecular structure of 3-(3-Ethyl-3-methylpyrrolidin-1-yl)-4,4-dimethylcyclohexan-1-ol combines a pyrrolidine ring with a dimethylcyclohexanol backbone, which contributes to its distinct chemical behavior. This hybrid structure allows the compound to interact with various biological and chemical systems in unique ways. Its lipophilic properties and hydrogen-bonding capabilities make it particularly useful in pharmaceutical research, where it is explored for its potential as a building block in drug development. The presence of both ethyl and methyl groups on the pyrrolidine ring further enhances its reactivity and selectivity in synthetic applications.

One of the most compelling aspects of 3-(3-Ethyl-3-methylpyrrolidin-1-yl)-4,4-dimethylcyclohexan-1-ol is its role in medicinal chemistry. The compound's structural features resemble those of many bioactive molecules, making it a valuable intermediate in the synthesis of potential therapeutic agents. Recent studies have highlighted its utility in targeting central nervous system (CNS) disorders, owing to its ability to cross the blood-brain barrier. This has sparked interest in its application for conditions such as neurodegenerative diseases and mood disorders, aligning with the growing focus on mental health in modern healthcare.

Beyond pharmaceuticals, 3-(3-Ethyl-3-methylpyrrolidin-1-yl)-4,4-dimethylcyclohexan-1-ol finds applications in material science and catalysis. Its robust structure and functional groups make it a candidate for designing novel polymers and coatings with enhanced durability and performance. Additionally, its role as a ligand in catalytic systems has been explored, particularly in asymmetric synthesis, where it can contribute to the production of enantiomerically pure compounds—a critical requirement in many high-value chemical processes.

The synthesis of 3-(3-Ethyl-3-methylpyrrolidin-1-yl)-4,4-dimethylcyclohexan-1-ol involves multi-step organic reactions, often starting from readily available precursors. Key steps include the formation of the pyrrolidine ring and subsequent coupling with the cyclohexanol moiety. Optimizing these synthetic routes is a focal point for researchers aiming to improve yield and scalability, especially for industrial applications. Recent advancements in green chemistry have also prompted investigations into more sustainable synthesis methods, reducing the environmental footprint of producing this compound.

In the context of market trends, the demand for specialized chemical intermediates like 3-(3-Ethyl-3-methylpyrrolidin-1-yl)-4,4-dimethylcyclohexan-1-ol is on the rise. The pharmaceutical and agrochemical sectors, in particular, are driving this growth, as they seek innovative building blocks for next-generation products. Companies specializing in fine chemicals and custom synthesis are increasingly listing this compound in their portfolios, catering to the needs of research institutions and industrial clients.

For those working with 3-(3-Ethyl-3-methylpyrrolidin-1-yl)-4,4-dimethylcyclohexan-1-ol, handling and storage recommendations emphasize the importance of maintaining the compound under anhydrous conditions to preserve its stability. Proper storage in sealed containers away from moisture and light ensures its longevity and efficacy in subsequent applications. Analytical techniques such as NMR spectroscopy and mass spectrometry are commonly employed to verify its purity and structural integrity.

Looking ahead, the future of 3-(3-Ethyl-3-methylpyrrolidin-1-yl)-4,4-dimethylcyclohexan-1-ol appears promising, with ongoing research uncovering new possibilities for its use. Whether in drug discovery, advanced materials, or catalytic processes, this compound exemplifies the intersection of innovation and practicality in modern chemistry. As scientific inquiry continues to expand, so too will the opportunities to harness its full potential, making it a molecule worth watching in the years to come.